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Compound of Interest

Compound Name: Fenthion sulfone

Cat. No.: B144504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenthion, an organophosphate insecticide, has been utilized globally for the control of a broad

spectrum of pests. Its application in agricultural and residential settings has led to concerns

regarding its environmental distribution and the persistence of its transformation products. One

such product, fenthion sulfone, is formed through the oxidation of fenthion in various

environmental compartments. Understanding the environmental fate and persistence of

fenthion sulfone is critical for assessing the long-term ecological risks associated with

fenthion use. This technical guide provides a comprehensive overview of the current

knowledge on the environmental degradation, persistence, and potential for bioaccumulation of

fenthion sulfone.

Chemical Identity
Property Value

Chemical Name
O,O-dimethyl O-[3-methyl-4-

(methylsulfonyl)phenyl] phosphorothioate

CAS Number 3761-42-0

Molecular Formula C₁₀H₁₅O₅PS₂

Molecular Weight 310.33 g/mol
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Environmental Fate and Persistence
The environmental persistence of fenthion sulfone is governed by a combination of biotic and

abiotic degradation processes, including hydrolysis, photolysis, and microbial degradation.

Degradation Pathways
Fenthion undergoes oxidation in the environment to form fenthion sulfoxide, which is further

oxidized to fenthion sulfone. Both fenthion and its sulfoxide and sulfone metabolites can also

be transformed into their respective oxygen analogues (oxons), which are often more toxic.[1]

[2] The degradation pathway is illustrated in the diagram below.
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Figure 1: Fenthion Degradation Pathway

Hydrolysis
Hydrolysis is a key abiotic degradation process for fenthion and its metabolites. The rate of

hydrolysis is pH-dependent, generally increasing with increasing pH.[3][4] While specific

hydrolysis data for fenthion sulfone is limited, studies on the structurally similar fenoxon

sulfone (the oxygen analog) provide valuable insights.

Table 1: Hydrolysis Half-lives of Fenthion and Fenoxon Sulfone at 25°C[3]
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Compound pH Half-life (days)

Fenthion 7 59.0

9 55.5

Fenoxon Sulfone 7 16.5

9 9.50

Photodegradation
Photodegradation in water and on soil surfaces can contribute to the breakdown of fenthion

and its metabolites. Fenthion has been shown to degrade under UV irradiation, with fenthion

sulfoxide being a major photoproduct. The role of direct and indirect photolysis in the

degradation of fenthion sulfone in the environment requires further investigation.

Biodegradation
Microbial degradation is a significant pathway for the dissipation of fenthion in soil and water.

Fenthion has a reported half-life of less than a day in nonsterile silt loam soil. While specific

biodegradation rates for fenthion sulfone are not readily available, it is expected to be

susceptible to microbial metabolism.

Table 2: Environmental Persistence of Fenthion

Medium Half-life Conditions Reference

Soil < 1 day

Nonsterile silt loam,

dark, 75% moisture,

room temp.

Water 2.9 - 21.1 days Aquatic environment

Bioaccumulation
The potential for a chemical to bioaccumulate in organisms is often estimated using its octanol-

water partition coefficient (log Pow) and bioconcentration factor (BCF). A higher log Pow and

BCF indicate a greater potential for bioaccumulation.
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Table 3: Bioaccumulation Potential Indicators

Compound log Pow BCF Organism Reference

Fenthion 4.8 129 Fish

Fenthion

Sulfoxide
- 1.7 Fish

Fenthion Sulfone - Not available - -

The log Pow of fenthion suggests a potential for bioaccumulation. However, the BCF for

fenthion sulfoxide is low, indicating a low potential for bioaccumulation. Further studies are

needed to determine the BCF for fenthion sulfone.

Ecotoxicity
Fenthion is known to be highly toxic to birds and aquatic invertebrates. The toxicity of its

metabolites, including fenthion sulfone, is also a concern, as some transformation products

can be more toxic than the parent compound.

Table 4: Acute Toxicity of Fenthion to Aquatic Organisms

Organism Endpoint Value

Daphnia pulex 48-hr LC₅₀ 1.30 µg/L

Ceriodaphnia dubia 48-hr LC₅₀ 1.72 µg/L

Rainbow Trout 96-hr LC₅₀ 1.58 mg/L

Fathead Minnow 96-hr LC₅₀ 3.20 mg/L

Pink Shrimp 96-hr LC₅₀ 0.11 µg/L

Specific ecotoxicity data for fenthion sulfone is limited, and further research is necessary to

fully characterize its risk to various environmental species.
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The following sections outline the general methodologies for key experiments to determine the

environmental fate of fenthion sulfone, based on OECD guidelines.

Hydrolysis Study (adapted from OECD Guideline 111)
This study determines the rate of abiotic hydrolysis of fenthion sulfone in aqueous solutions at

different pH values.
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Start

Prepare sterile buffer solutions (pH 4, 7, 9)

Spike solutions with Fenthion Sulfone

Incubate in the dark at constant temperature (e.g., 25°C)

Collect samples at predetermined time intervals

Analyze samples for Fenthion Sulfone concentration
(e.g., by HPLC-UV or LC-MS/MS)

Calculate hydrolysis rate constants and half-lives

End
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Figure 2: Hydrolysis Experimental Workflow

Methodology:
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Preparation of Test Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and

9.

Application of Test Substance: Fenthion sulfone is added to the buffer solutions at a

concentration that is less than half its water solubility.

Incubation: The test solutions are incubated in the dark at a constant temperature (e.g.,

25°C).

Sampling: Aliquots are taken from each test solution at appropriate time intervals.

Analysis: The concentration of fenthion sulfone in each sample is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography with UV

detection (HPLC-UV) or Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS).

Data Analysis: The rate of hydrolysis is determined by plotting the concentration of fenthion
sulfone against time. The half-life at each pH is then calculated.

Aerobic Soil Degradation Study (adapted from OECD
Guideline 307)
This study evaluates the rate and route of fenthion sulfone degradation in aerobic soil.
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Start

Prepare and characterize test soil

Apply ¹⁴C-labeled Fenthion Sulfone to soil

Incubate soil in the dark under aerobic conditions
(controlled temperature and moisture)

Trap volatile organics and ¹⁴CO₂ Collect soil samples at time intervals

Extract soil samples to separate parent and metabolites

Analyze extracts and trapped volatiles for radioactivity
and identify major metabolites (e.g., by LC-MS/MS)

Calculate degradation rate and half-life

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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